Cas no 1934479-25-0 (2-(2-methylfuran-3-yl)cyclopropan-1-amine)

• Product Name: 2-(2-methylfuran-3-yl)cyclopropan-1-amine
• CAS No: 1934479-25-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 6239787
• PubChem ID: 130623953
• Update Time: 2025-06-10

2-(2-methylfuran-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylfuran-3-yl)cyclopropan-1-amine
• EN300-1771690
• 1934479-25-0

• Inchi： 1S/C8H11NO/c1-5-6(2-3-10-5)7-4-8(7)9/h2-3,7-8H,4,9H2,1H3
• InChI Key： FSAHOCKBAWFWJV-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C1CC1N

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(2-methylfuran-3-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(2-methylfuran-3-yl)cyclopropan-1-amine (CAS No. 1934479-25-0)

2-(2-methylfuran-3-yl)cyclopropan-1-amine (CAS No. 1934479-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyclopropane ring fused with a 2-methylfuran moiety, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel small-molecule therapeutics targeting neurological and metabolic disorders.

In recent years, the compound has been explored for its role in modulating enzyme activity and receptor binding, aligning with the increasing focus on precision medicine. The furan and cyclopropylamine functional groups contribute to its stability and bioavailability, which are critical factors in drug design. As the pharmaceutical industry shifts toward sustainable chemistry, 2-(2-methylfuran-3-yl)cyclopropan-1-amine is also being evaluated for its compatibility with green synthesis methodologies, a hot topic in 2024.

The compound’s CAS No. 1934479-25-0 is frequently searched in academic databases and patent filings, reflecting its relevance in intellectual property discussions. Its structural analogs have shown promise in addressing antibiotic resistance, a global health concern, by acting as scaffolds for new antimicrobial agents. Additionally, the rise of AI-driven drug discovery has amplified interest in such compounds, as machine learning models prioritize molecules with balanced lipophilicity and hydrogen-bonding capacity—traits exhibited by this amine derivative.

From a synthetic perspective, 2-(2-methylfuran-3-yl)cyclopropan-1-amine is often synthesized via catalytic cyclopropanation or reductive amination, techniques widely discussed in organic chemistry forums. Its stereochemistry is another area of exploration, as enantiopure forms may offer distinct biological activities. This aligns with the broader trend of chiral drug development, where regulators emphasize enantiomeric purity to minimize off-target effects.

Beyond pharmaceuticals, the compound’s agrochemical potential is under investigation, particularly in designing next-generation pesticides with lower environmental persistence. The furan-cyclopropane hybrid structure could contribute to biodegradable formulations, addressing consumer demand for eco-friendly crop protection solutions. Such applications are frequently highlighted in sustainability reports and investor briefings, linking the compound to ESG (Environmental, Social, and Governance) metrics.

In analytical chemistry, CAS No. 1934479-25-0 is characterized using advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance), ensuring precise quality control. These methods are pivotal for regulatory compliance, especially as agencies like the FDA and EMA tighten guidelines for impurity profiling. The compound’s spectral data is often shared in open-access journals, fostering collaboration across academia and industry.

Looking ahead, 2-(2-methylfuran-3-yl)cyclopropan-1-amine exemplifies the convergence of medicinal chemistry and materials science. Its derivatives are being tested in polymeric coatings and electronic materials, leveraging the furan ring’s conjugated π-system for conductivity. This multidisciplinary appeal ensures its continued relevance in both peer-reviewed research and industrial R&D, making it a compound to watch in the coming decade.